Cas no 101491-44-5 (Imidodicarbonimidicdiamide, N-octyl-, hydrochloride (1:1))

Imidodicarbonimidicdiamide, N-octyl-, hydrochloride (1:1) structure
101491-44-5 structure
Product Name:Imidodicarbonimidicdiamide, N-octyl-, hydrochloride (1:1)
CAS No:101491-44-5
MF:C10H24ClN5
MW:249.78406047821
CID:178915
PubChem ID:71332604
Update Time:2025-04-19

Imidodicarbonimidicdiamide, N-octyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Imidodicarbonimidicdiamide, N-octyl-, hydrochloride (1:1)
    • LogP
    • 1-(diaminomethylidene)-2-octylguanidine,hydrochloride
    • DTXSID50906225
    • 101491-44-5
    • N-Octyltriimidodicarbonic diamide--hydrogen chloride (1/1)
    • N-octylbiguanide hydrochloride
    • Inchi: 1S/C10H23N5.ClH/c1-2-3-4-5-6-7-8-14-10(13)15-9(11)12;/h2-8H2,1H3,(H6,11,12,13,14,15);1H
    • InChI Key: KUXDDCZUGHZCEJ-UHFFFAOYSA-N
    • SMILES: Cl.N(=C(/N=C(\N)/N)\N)\CCCCCCCC

Computed Properties

  • Exact Mass: 249.17232
  • Monoisotopic Mass: 249.1720235g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 206
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • PSA: 93.36
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